Cas no 921537-71-5 (N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide
• CAS No: 921537-71-5
• MF: C₁₉H₁₈ClN₅O₂S
• MW: 415.896521091461
• CID: 5960852
• PubChem ID: 27443447
• Update Time: 2025-07-15

N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide
• Acetamide, N-(3-chlorophenyl)-2-[[6,7-dihydro-7-(4-methoxyphenyl)-5H-imidazo[2,1-c]-1,2,4-triazol-3-yl]thio]-
• 921537-71-5
• F2238-0245
• N-(3-chlorophenyl)-2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}acetamide
• AKOS004971180
• N-(3-chlorophenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide
• N-(3-chlorophenyl)-2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide

• Inchi： 1S/C19H18ClN5O2S/c1-27-16-7-5-15(6-8-16)24-9-10-25-18(24)22-23-19(25)28-12-17(26)21-14-4-2-3-13(20)11-14/h2-8,11H,9-10,12H2,1H3,(H,21,26)
• InChI Key： KPTPGFPYNPILBV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1=NN=C2N(C3=CC=C(OC)C=C3)CCN21

Computed Properties

• Exact Mass: 415.0869737g/mol
• Monoisotopic Mass: 415.0869737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 12.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide

Introduction to N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide (CAS No. 921537-71-5)

N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by its CAS number 921537-71-5, represents a confluence of advanced heterocyclic chemistry and medicinal innovation. Its molecular architecture incorporates multiple functional groups, including chlorophenyl, methoxyphenyl, and imidazotriazole moieties, which contribute to its diverse chemical reactivity and potential biological activity.

The central scaffold of this molecule is the imidazotriazole ring system, a heterocyclic structure that has been extensively studied for its pharmacological significance. Imidazotriazole derivatives are known for their broad spectrum of biological activities, ranging from anti-inflammatory and antimicrobial properties to more specialized applications in the treatment of neurological disorders. The presence of a sulfanyl group at the 3-position of the imidazotriazole ring further enhances the compound's potential as a pharmacophore by introducing a polar moiety that can interact with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide exemplifies this trend through its innovative design. The chlorophenyl group provides a lipophilic anchor that aids in membrane penetration, while the methoxyphenyl group introduces a hydroxylated aromatic ring that can participate in hydrogen bonding interactions with biological targets. These features make the compound a promising candidate for further investigation in drug discovery.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as multi-component reactions and transition metal-catalyzed couplings, have been employed to construct the complex imidazotriazole core. These synthetic strategies not only highlight the expertise required to produce such molecules but also underscore the importance of innovative chemical techniques in pharmaceutical research.

One of the most compelling aspects of N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide is its potential as a lead compound for drug development. Preclinical studies have suggested that derivatives of this class exhibit significant activity against various disease models. For instance, modifications to the sulfanyl group have shown promise in modulating enzyme activity and receptor binding affinity. These findings are particularly exciting given the growing understanding of how small molecule inhibitors can be tailored to target specific pathological pathways.

The role of computational chemistry and molecular modeling has been instrumental in optimizing the structure-activity relationships (SAR) of this compound. By leveraging high-throughput virtual screening and docking studies, researchers can predict how different structural modifications will impact biological activity. This approach has accelerated the drug discovery process by allowing for rapid evaluation of numerous candidates before moving into costly and time-consuming experimental validation.

In addition to its therapeutic potential, N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide offers insights into the development of novel chemical entities with improved pharmacokinetic profiles. The balance between lipophilicity and polar surface area is critical for achieving optimal drug absorption distribution metabolism excretion (ADME) properties. The current research aims to fine-tune these parameters through structural optimization while maintaining or enhancing biological activity.

The future directions for this compound include exploring its mechanism of action in detail through both in vitro and in vivo studies. Understanding how it interacts with biological targets will provide valuable information for designing next-generation analogs with improved therapeutic profiles. Furthermore, investigating its potential as an antitumor agent or anti-inflammatory drug is an area of active interest given the structural features that suggest broad applicability.

The synthesis and characterization of N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}acetamide also highlight the importance of interdisciplinary collaboration in modern pharmaceutical research. Combining expertise from organic chemistry synthetic biology computational science and medicinal chemistry has led to significant advancements in understanding complex molecular interactions. This collaborative approach is essential for tackling challenging biomedical problems and developing effective treatments for human diseases.

In conclusion N-(3-chlorophenyl)-2-{7-(4-methoxyphenyl)-5H6H7H-imidazo[21c][124triazol-31ysulfanyl}acetamide (CAS No 92153771) represents an exciting example of how innovative molecular design can lead to novel therapeutic agents with significant potential for improving human health The ongoing research into this compound underscores its importance as both a scientific curiosity and a practical tool for drug discovery As our understanding continues to evolve it will be fascinating to see how further investigations refine our appreciation for this remarkable molecule